5-(Azetidin-3-yl)-3-(3-chlorophenyl)-1,2,4-oxadiazole

• Molecular Formula: C11H10ClN3O
• Molecular Weight: 235.67 g/mol
• SMILES: C1C(CN1)C2=NC(=NO2)C3=CC(=CC=C3)Cl
• InChI: InChI=1S/C11H10ClN3O/c12-9-3-1-2-7(4-9)10-14-11(16-15-10)8-5-13-6-8/h1-4,8,13H,5-6H2
• InChIKey: NGZDMAPFJIMZQE-UHFFFAOYSA-N

Structural and Physicochemical Baseline

5-(Azetidin-3-yl)-3-(3-chlorophenyl)-1,2,4-oxadiazole (CAS 1248907-72-3; free base MW 235.67 g/mol, C₁₁H₁₀ClN₃O) is a heterocyclic small-molecule building block comprising a 1,2,4-oxadiazole core substituted at the 3-position with a meta-chlorophenyl ring and at the 5-position with an azetidin-3-yl moiety . The hydrochloride salt form (CAS 1351647-27-2; MW 272.13 g/mol) is also widely available for applications requiring enhanced aqueous solubility . The compound belongs to the aryl-azetidinyl-oxadiazole chemotype, a scaffold that has been exploited in medicinal chemistry programs targeting metabotropic glutamate receptor 5 (mGluR5) positive allosteric modulation, sphingosine-1-phosphate (S1P) receptor modulation, and YAP/TAZ-TEAD inhibition [1][2][3]. Critically, the free base is commercially supplied at ≥95% purity (AKSci, Leyan at 98%, MolCore at ≥97%), while the hydrochloride salt is available at ≥95% (Fluorochem, AChemBlock) to NLT 98% (MolCore), establishing a procurement purity baseline of 95–98% across major vendors .

1 Meta-chloro regioisomer: aligns with mGluR5 PAM SAR; para-chloro predicted inactive.

2 5-azetidinyl placement enables direct N-derivatization for library synthesis.

3 Free base or HCl salt: select free base for N-functionalization; HCl salt for aqueous solubility.

4 Commercially supplied at high purity (≥95% across vendors) for reliable building block use.

• [1] Mendeley Data. Azetidinyl oxadiazoles as potent mGluR5 positive allosteric modulators. Abstract: In the aryl oxadiazole moiety, substituents such as fluoro, chloro and methyl are well tolerated at the meta position while para substituents led to either inactive compounds or NAMs. View Source
• [2] Takeuchi JA, Li L, Im W, Chow K. 1,2,4-Oxadiazoles azetidine derivatives as sphingosine-1-phosphate receptors modulators. US Patent 8,859,598 B2. October 14, 2014. Assignee: Allergan, Inc. View Source
• [3] Dokla EME, Fang CS, Chu PC, Chang CS, Abouzid KAM, Chen CS. Targeting YAP Degradation by a Novel 1,2,4-Oxadiazole Derivative via Restoration of the Function of the Hippo Pathway. ACS Med. Chem. Lett. 2020; 11(5): 1020–1026. View Source

Why This Compound Cannot Be Interchanged

CRITICAL TRANSPARENCY NOTE: An exhaustive search of the primary peer-reviewed literature, patent repositories, and authoritative chemical databases (PubChem, ChEMBL, BindingDB) did not identify any published direct head-to-head quantitative biological comparison—nor any isolated quantitative biological activity measurement (IC₅₀, Kᵢ, EC₅₀, MIC, etc.)—for the exact compound 5-(azetidin-3-yl)-3-(3-chlorophenyl)-1,2,4-oxadiazole or its hydrochloride salt. This compound exists as a commercial building block supplied by multiple vendors for research use, and its specific biological profile has not been independently reported. Consequently, all differentiation evidence presented herein derives from (a) cross-study comparable physicochemical property data against the closest commercially available analogs, (b) class-level structure–activity relationship (SAR) inferences drawn from the broader aryl-azetidinyl-oxadiazole chemotype, and (c) procurement-relevant structural and form-based distinctions. Every evidence item is explicitly tagged with its evidentiary strength. Users selecting this compound over alternatives should base their decision on structural uniqueness (meta-chloro regiochemistry combined with unsubstituted azetidine at the 5-position), physicochemical property differentiation, and the attendant implications for downstream synthetic tractability and property modulation—not on claims of superior biological potency that cannot be substantiated with published data [1][2].

Regioisomer Para-chloro analog (CAS 1248907-31-4) may abolish mGluR5 PAM activity based on class-level SAR; interchange not advised.

Azetidine position 3-azetidinyl regioisomer alters synthetic handle and patent precedent; derivatization utility may not transfer.

Salt form HCl salt requires neutralization before N-functionalization; may reduce yields if substituted for free base without adjustment.

Lipophilic analog Isopropyl analog (XLogP3 0.7) has significantly lower lipophilicity; property-dependent activity may shift.

• [1] Mendeley Data. Azetidinyl oxadiazoles as potent mGluR5 positive allosteric modulators. Abstract: meta-substituents including chloro are well tolerated; para-substituents yield inactive compounds or NAMs. View Source
• [2] Takeuchi JA, Li L, Im W, Chow K. 1,2,4-Oxadiazoles azetidine derivatives as sphingosine-1-phosphate receptors modulators. US Patent 8,859,598 B2. October 14, 2014. Assignee: Allergan, Inc. View Source

Selection Evidence vs. Closest Analogs

Meta- vs. Para-Chloro: mGluR5 PAM Activity

In the aryl-azetidinyl-oxadiazole chemotype series evaluated as mGluR5 positive allosteric modulators (PAMs), a systematic SAR study established that meta-substitution on the 3-aryl ring with chloro, fluoro, or methyl groups was well tolerated and retained PAM activity, whereas para-substitution at the equivalent position consistently yielded either inactive compounds or negative allosteric modulators (NAMs) [1]. Although the exact mGluR5 EC₅₀ or pEC₅₀ of the target compound has not been published, this class-level SAR indicates that procurement of 5-(azetidin-3-yl)-3-(3-chlorophenyl)-1,2,4-oxadiazole (meta-Cl) is structurally and pharmacologically distinct from its para-chloro regioisomer, 5-(azetidin-3-yl)-3-(4-chlorophenyl)-1,2,4-oxadiazole (CAS 1248907-31-4). A researcher targeting the mGluR5 PAM pharmacophore should select the meta-chloro congener and avoid the para-chloro regioisomer, which is predicted to abolish PAM activity based on class-level evidence [1].

Regioisomer SAR

Class-level inference

Meta-Cl: predicted active; Para-Cl: predicted inactive/NAM.

Avoids predicted inactive chemotype for mGluR5 PAM research.

No published EC₅₀ for this exact compound.

Evidence Dimension	mGluR5 PAM functional activity (qualitative SAR outcome)
Target Compound Data	meta-chloro substitution: predicted tolerated / active (class-level inference; no published EC₅₀ for this exact compound)
Comparator Or Baseline	para-chloro substitution (5-(azetidin-3-yl)-3-(4-chlorophenyl)-1,2,4-oxadiazole): predicted inactive or NAM
Quantified Difference	Qualitative binary: Active (meta-Cl) vs. Inactive/NAM (para-Cl). No published EC₅₀ data available for either regioisomer.
Conditions	Aryl azetidinyl oxadiazole series evaluated in mGluR5 PAM functional assays (class-level SAR from published literature)

Why This Matters

Procurement of the meta-chloro regioisomer rather than the commercially available para-chloro analog (CAS 1248907-31-4) avoids a predicted inactive/NAM chemotype in the mGluR5 target space, thereby preventing wasted synthesis and screening resources.

• [1] Mendeley Data. Azetidinyl oxadiazoles as potent mGluR5 positive allosteric modulators. Abstract: 'In the aryl oxadiazole moiety, substituents such as fluoro, chloro and methyl are well tolerated at the meta position while para substituents led to either inactive compounds or NAMs.' View Source

5- vs. 3-Azetidinyl: Synthetic Utility

The target compound bears the azetidine moiety at the 5-position of the 1,2,4-oxadiazole ring. This placement leaves the azetidine secondary amine free for downstream N-functionalization (e.g., sulfonylation, acylation, reductive amination), which is a critical synthetic handle for library generation. By contrast, the regioisomer 3-(azetidin-3-yl)-5-methyl-1,2,4-oxadiazole (CAS 1781586-69-3) places the azetidine at the 3-position, altering the electronic environment of the oxadiazole ring and the spatial orientation of the derivatizable amine relative to the aryl substituent [1]. Patent literature on 1,2,4-oxadiazole azetidine derivatives as S1P receptor modulators (e.g., Allergan US 8,859,598) and as YAP/TAZ-TEAD inhibitors (Vivace Therapeutics EP3793551A4) predominantly exemplifies the 5-azetidinyl-3-aryl substitution pattern, suggesting this orientation is favored for biological activity in multiple target classes [2][3]. The 5-azetidinyl regioisomer thus offers greater precedent-guided synthetic utility for medicinal chemistry campaigns.

Azetidine attachment

Supporting evidence

5-azetidinyl matches patent scaffolds (S1P, YAP/TAZ); 3-azetidinyl differs in orientation.

Precedent-guided derivatization utility.

No quantitative activity comparison available.

Evidence Dimension	Synthetic derivatizability and patent precedent for regioisomeric attachment
Target Compound Data	Azetidine at oxadiazole 5-position; N–H available for functionalization; predominant regioisomer in S1P and YAP/TAZ patent scaffolds
Comparator Or Baseline	3-(azetidin-3-yl)-5-methyl-1,2,4-oxadiazole (CAS 1781586-69-3): azetidine at oxadiazole 3-position; different electronic/spatial environment
Quantified Difference	No quantitative activity comparison available. Differentiation is structural: 5-azetidinyl is the preferred attachment in multiple patent chemotypes.
Conditions	Comparison of regioisomeric attachment patterns in published patents and commercial building block catalogs

Why This Matters

Selecting the 5-azetidinyl regioisomer provides a synthetic handle consistent with the majority of published patent scaffolds (S1P modulators, YAP/TAZ inhibitors), maximizing the probability of generating biologically active derivatives upon N-functionalization.

• [1] ChemSpace. 5-(azetidin-3-yl)-3-benzyl-1,2,4-oxadiazole hydrochloride, LogP = 1.79. View Source
• [2] Takeuchi JA, Li L, Im W, Chow K. 1,2,4-Oxadiazoles azetidine derivatives as sphingosine-1-phosphate receptors modulators. US Patent 8,859,598 B2. October 14, 2014. Assignee: Allergan, Inc. View Source
• [3] Vivace Therapeutics, Inc. Oxadiazole compounds. European Patent EP3793551A4. Published 2021. View Source

Lipophilicity vs. Isopropyl Analog

The closest commercially available analog with a published computed logP (XLogP3) value is 5-(azetidin-3-yl)-3-(propan-2-yl)-1,2,4-oxadiazole (CAS 1248907-91-6), which has an XLogP3 of 0.7 [1]. Although the XLogP3 of the target compound has not been independently published, the replacement of an isopropyl group (3-carbon branched alkyl) with a 3-chlorophenyl ring (aromatic, halogenated) is expected to substantially increase lipophilicity. For reference, the structurally related 5-(azetidin-3-yl)-3-benzyl-1,2,4-oxadiazole hydrochloride has a measured LogP of 1.79, and the 2-methoxyphenyl analog has LogP = 1.63 [2]. The 3-chlorophenyl substitution of the target compound is therefore predicted to confer lipophilicity in the LogP range of approximately 1.6–2.5, representing an increase of 0.9–1.8 log units relative to the isopropyl analog (XLogP3 = 0.7). This differentiation enables procurement decisions based on desired physicochemical property space: the isopropyl analog (XLogP3 = 0.7) is suitable for higher aqueous solubility requirements, while the target 3-chlorophenyl compound (predicted LogP ~1.6–2.5) is more appropriate for targets requiring increased membrane permeability or hydrophobic binding pocket engagement [1][2].

Lipophilicity shift

Cross-study comparable

Estimated ΔLogP +0.9–1.8 vs. isopropyl analog (XLogP3 0.7).

Supports selection for higher membrane permeability needs.

Predicted range; experimental LogP not confirmed.

Evidence Dimension	Lipophilicity (XLogP3 / LogP)
Target Compound Data	Predicted LogP ~1.6–2.5 (based on interpolation from benzyl analog LogP = 1.79 and 2-methoxyphenyl analog LogP = 1.63; 3-Cl-Ph expected to be ≥ benzyl)
Comparator Or Baseline	5-(azetidin-3-yl)-3-(propan-2-yl)-1,2,4-oxadiazole (CAS 1248907-91-6): XLogP3 = 0.7
Quantified Difference	Estimated ΔLogP = +0.9 to +1.8 log units (target compound more lipophilic than isopropyl analog)
Conditions	XLogP3 computed for isopropyl analog (PubChem-consistent method); LogP measured for benzyl and 2-methoxyphenyl analogs (vendor datasheets)

Why This Matters

The substantial lipophilicity difference between the isopropyl and 3-chlorophenyl analogs allows researchers to select the appropriate building block for their target property space (e.g., CNS penetration vs. systemic solubility) without synthesizing and measuring both.

• [1] Kuujia.com. CAS No 1248907-91-6: 5-(Azetidin-3-yl)-3-(propan-2-yl)-1,2,4-oxadiazole. XLogP3 = 0.7. View Source
• [2] ChemSpace. 5-(azetidin-3-yl)-3-benzyl-1,2,4-oxadiazole hydrochloride, LogP = 1.79; 5-(azetidin-3-yl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole hydrochloride, LogP = 1.63. View Source

Free Base vs. Hydrochloride Salt Selection

The target compound is commercially available in two distinct forms: the free base (CAS 1248907-72-3; MW 235.67) and the hydrochloride salt (CAS 1351647-27-2; MW 272.13). For downstream N-functionalization reactions (e.g., sulfonylation, acylation, reductive amination, or urea formation), the free base is the preferred starting material because the azetidine nitrogen must be in its neutral, nucleophilic form . Use of the hydrochloride salt in such reactions necessitates a neutralization step (e.g., treatment with a tertiary amine base), which adds a synthetic operation and may reduce yields. Conversely, the hydrochloride salt offers superior aqueous solubility for biological assay preparation and long-term storage stability. The free base is available at ≥95% (AKSci) to 98% (Leyan) purity, while the hydrochloride salt is offered at 95% (Fluorochem) to NLT 98% (MolCore) . This form-based distinction provides a clear procurement decision node: researchers planning direct N-derivatization should procure the free base to avoid the extra neutralization step, whereas groups requiring direct dissolution in aqueous buffers for biological screening should select the hydrochloride salt .

Salt form utility

Direct comparison

Free base: ready for N-derivatization; HCl salt: requires neutralization step.

Eliminates extra synthetic operation.

Purity comparable 95–98% across vendors.

Evidence Dimension	Form-dependent synthetic utility and purity
Target Compound Data	Free base (CAS 1248907-72-3): MW 235.67, purity 95–98% (depending on vendor); azetidine N in neutral nucleophilic form ready for direct N-functionalization.
Comparator Or Baseline	Hydrochloride salt (CAS 1351647-27-2): MW 272.13, purity 95% to NLT 98% (depending on vendor); azetidine N protonated; requires neutralization prior to N-functionalization.
Quantified Difference	Purity: comparable (95–98%); synthetic workflow difference: hydrochloride salt requires 1 additional neutralization step; salt form MW = 36.46 higher (HCl adduct).
Conditions	Commercial availability from multiple vendors (AKSci, Fluorochem, Leyan, MolCore, AChemBlock)

Why This Matters

Selection of the correct salt form at procurement eliminates an unnecessary neutralization step (saving time and improving yields) for N-derivatization workflows, or conversely ensures ready-to-use aqueous solubility for biological assays.

Fsp³ Differentiation from Aromatic Oxadiazoles

A key structural differentiator of the target compound relative to fully aromatic 3,5-diaryl-1,2,4-oxadiazoles is the presence of the saturated azetidine ring, which increases the fraction of sp³-hybridized carbon atoms (Fsp₃). Based on analogs sharing the 5-azetidinyl-oxadiazole scaffold, the Fsp₃ is approximately 0.333 (e.g., 5-(azetidin-3-yl)-3-benzyl-1,2,4-oxadiazole HCl: Fsp₃ = 0.333; 5-(azetidin-3-yl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole HCl: Fsp₃ = 0.333) [1][2]. This contrasts with a typical 3,5-diaryl-1,2,4-oxadiazole (e.g., 3,5-diphenyl-1,2,4-oxadiazole), which has an Fsp₃ of 0. The introduction of three-dimensional character via the azetidine ring has been correlated with improved clinical success rates, reduced promiscuity, and enhanced aqueous solubility in drug discovery programs [3]. The target compound thus offers a quantifiably higher Fsp₃ (≈0.33 vs. 0.0) than its fully aromatic oxadiazole counterparts, making it a preferred building block for lead generation programs emphasizing three-dimensional molecular complexity and favorable physicochemical property profiles.

Fsp₃ differentiation

Cross-study comparable

≈0.33 vs. 0.0 for fully aromatic diaryl oxadiazoles.

May improve developability outcomes; higher 3D character.

Estimated from close analogs; not measured for this compound.

Evidence Dimension	Fraction sp³ carbon atoms (Fsp₃), a measure of molecular three-dimensionality
Target Compound Data	Fsp₃ ≈ 0.33 (estimated from analogs: 5-(azetidin-3-yl)-3-benzyl-1,2,4-oxadiazole HCl Fsp₃ = 0.333; 2-methoxyphenyl analog Fsp₃ = 0.333)
Comparator Or Baseline	Fully aromatic 3,5-diaryl-1,2,4-oxadiazoles (e.g., 3,5-diphenyl-1,2,4-oxadiazole): Fsp₃ = 0.0
Quantified Difference	ΔFsp₃ ≈ +0.33 (target compound significantly more three-dimensional than fully aromatic comparators)
Conditions	Calculated Fsp₃ values from vendor datasheets for azetidine-containing analogs; calculated for fully aromatic comparator from molecular formula

Why This Matters

Higher Fsp₃ is empirically correlated with improved clinical developability outcomes; selection of the azetidine-containing compound provides a measurable three-dimensionality advantage over flat aromatic oxadiazole alternatives.

• [1] ChemSpace. 5-(azetidin-3-yl)-3-benzyl-1,2,4-oxadiazole hydrochloride, Fsp₃ = 0.333, LogP = 1.79. View Source
• [2] ChemSpace. 5-(azetidin-3-yl)-3-(2-methoxyphenyl)-1,2,4-oxadiazole hydrochloride, Fsp₃ = 0.333, LogP = 1.63. View Source
• [3] Lovering F, Bikker J, Humblet C. Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. J. Med. Chem. 2009; 52(21): 6752–6756. View Source

CYP and Kinase Off-Target Liability Profile

A structurally related compound within the 1,2,4-oxadiazole azetidine chemotype, 5-(azetidin-3-yl)-1,2,4-oxadiazole hydrochloride, has been reported to exhibit CYP3A4 inhibition (IC₅₀ = 15 µM) and moderate EGFR kinase inhibition (IC₅₀ = 50 nM) . While these data are not for the target compound itself, they establish class-level precedent for potential cytochrome P450 and kinase off-target liabilities that, if uncharacterized, could confound in vivo pharmacological interpretation . The 3-chlorophenyl substitution in the target compound is expected to modulate—but not eliminate—these liabilities relative to the unsubstituted analog. Procurement decisions should therefore account for the need to empirically profile CYP inhibition and kinase selectivity panels when advancing this scaffold into functional assays or in vivo studies.

Off-target alert

Class-level inference

Analog: CYP3A4 IC₅₀ 15 µM; EGFR IC₅₀ 50 nM. Target compound uncharacterized.

Class-level alert warrants profiling in functional assays.

Empirical CYP/kinase panel recommended.

Evidence Dimension	CYP3A4 inhibition and kinase off-target activity (class-level alert)
Target Compound Data	Not experimentally determined; class-level alert for potential CYP3A4 and kinase off-target activity based on close analog data
Comparator Or Baseline	5-(azetidin-3-yl)-1,2,4-oxadiazole hydrochloride (analog): CYP3A4 IC₅₀ = 15 µM; EGFR IC₅₀ = 50 nM
Quantified Difference	Cannot quantify difference for target compound; class-level inference only. Empirical profiling required.
Conditions	Enzymatic and cellular kinase inhibition assays reported for a close analog; target compound uncharacterized

Why This Matters

Awareness of class-level CYP3A4 and kinase off-target potential enables researchers to include appropriate counter-screening panels at the outset, avoiding costly late-stage attrition due to unrecognized off-target effects.

Research and Industrial Applications

mGluR5 PAM Lead Generation

Medicinal chemistry teams pursuing mGluR5 PAMs for psychiatric or neurodegenerative indications should select the meta-chloro regioisomer (target compound) over the para-chloro analog, as class-level SAR demonstrates that meta-substitution with halogen is compatible with PAM activity while para-substitution produces inactive compounds or NAMs [1]. The azetidine secondary amine provides a synthetic handle for N-functionalization to optimize potency, selectivity, and CNS pharmacokinetic properties [2]. The predicted LogP range of ~1.6–2.5 is compatible with CNS drug-likeness criteria [3].

S1P Modulator Library Synthesis

The 5-azetidinyl-3-aryl-1,2,4-oxadiazole substitution pattern is the predominant scaffold exemplified in Allergan's S1P receptor modulator patent (US 8,859,598 B2) [1]. The target compound's unsubstituted azetidine nitrogen permits installation of diverse N-acyl, N-sulfonyl, or N-alkyl groups to generate patent-conformant libraries for S1P receptor subtype selectivity screening. Procurement of the free base form (CAS 1248907-72-3) is recommended to enable direct N-derivatization without a neutralization step [2].

YAP/TAZ-TEAD Inhibitor Development

Patent literature from Vivace Therapeutics (EP3793551A4) establishes the 1,2,4-oxadiazole scaffold as a privileged chemotype for YAP/TAZ-TEAD inhibition in cancers driven by Hippo pathway dysregulation [1]. The target compound, with its free azetidine amine and meta-chlorophenyl substitution, serves as a versatile starting point for synthesizing focused libraries aimed at optimizing YAP degradation potency, building on the mechanistic precedent that oxadiazole derivatives can facilitate YAP degradation through LATS1 kinase activation [2].

Hit-to-Lead: Lipophilicity and 3D Balance

For hit-to-lead programs requiring systematic modulation of lipophilicity and molecular three-dimensionality, the target compound offers a differentiated property profile relative to its closest analogs: an estimated LogP of ~1.6–2.5 (vs. XLogP3 = 0.7 for the isopropyl analog) and an Fsp₃ of ~0.33 (vs. 0.0 for fully aromatic oxadiazoles) [1][2]. Researchers can use this compound as a core scaffold and modulate properties further through N-functionalization of the azetidine ring, enabling systematic exploration of property–activity relationships in lead optimization campaigns [3].

Application

Selection Property

Validation Focus

mGluR5 PAM lead generation

Meta-chloro regioisomer matching active SAR

mGluR5 PAM functional assay confirmation

S1P modulator library synthesis

5-azetidinyl scaffold aligning with patent chemotype

S1P subtype selectivity screening

YAP/TAZ-TEAD inhibition studies

Free azetidine amine for N-derivatization

YAP degradation and Hippo pathway activation

Physicochemical property optimization

Estimated higher lipophilicity and 3D character (Fsp₃)

Systematic property-activity relationship exploration

• [1] Mendeley Data. Azetidinyl oxadiazoles as potent mGluR5 positive allosteric modulators. Abstract: meta-substituents including chloro are well tolerated; para-substituents yield inactive compounds or NAMs. View Source
• [2] Takeuchi JA, Li L, Im W, Chow K. 1,2,4-Oxadiazoles azetidine derivatives as sphingosine-1-phosphate receptors modulators. US Patent 8,859,598 B2. October 14, 2014. Assignee: Allergan, Inc. View Source
• [3] Kuujia.com. CAS No 1248907-91-6: 5-(Azetidin-3-yl)-3-(propan-2-yl)-1,2,4-oxadiazole. XLogP3 = 0.7. View Source